Cas no 5465-62-3 (2-Chloro-5-methylbenzene-1,4-diol)

• Product Name: 2-Chloro-5-methylbenzene-1,4-diol
• CAS No: 5465-62-3
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• MDL: MFCD15523523
• CID: 379410
• PubChem ID: 232024
• Update Time: 2025-04-19

2-Chloro-5-methylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-chloro-5-methyl-
• 2-chloro-5-methylbenzene-1,4-diol
• 2-Chlor-5-methyl-hydrochinon
• 2-chloro-5-methyl-hydroquinone
• 2-Chloro-5-Methylhydroquinone
• 2-Methyl-5-chlorbenzochinon
• 2-Methyl-5-chlor-hydrochinon
• 4-Chlor-2.5-dihydroxy-toluol
• 4-Chlor-2.5-dioxy-1-methyl-benzol
• AC1L5MZB
• AC1Q3MLR
• AR-1E0314
• CTK5A2111
• NSC29034
• SureCN6853371
• 1,4-Benzenediol,2-chloro-5-methyl-
• 2-methyl-5-chlorohydroquinone
• FCH1124165
• SCHEMBL6853371
• NSC-29034
• DTXSID40282984
• AKOS022635879
• CS-0453465
• AS-61228
• 5465-62-3
• 1,4-Benzenediol, 2-chloro-5-methyl-
• DB-355862
• 2-Chloro-5-methylbenzene-1,4-diol

• MDL： MFCD15523523
• Inchi： 1S/C7H7ClO2/c1-4-2-7(10)5(8)3-6(4)9/h2-3,9-10H,1H3
• InChI Key： LZHKJAPIYWJZKF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1O)O

Computed Properties

• Exact Mass: 158.01351
• Monoisotopic Mass: 158.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.384
• Boiling Point: 284.3°Cat760mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.61
• PSA: 40.46
• LogP: 2.05960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids